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Compound of Interest

Compound Name: 25-Desacetyl Rifampicin-d3

Cat. No.: B12363746

An In-Depth Technical Guide to 25-Desacetyl Rifampicin-d3

Introduction

25-Desacetyl Rifampicin-d3 is the deuterium-labeled form of 25-Desacetyl Rifampicin, the
primary and microbiologically active metabolite of the potent antibiotic, Rifampicin.[1][2][3] As a
stable isotope-labeled compound, it serves as an invaluable internal standard in
pharmacokinetic and metabolic studies, enabling precise quantification in biological matrices
through mass spectrometry-based methods. This technical guide provides a comprehensive
overview of its chemical properties, relevant quantitative data, and detailed experimental
protocols for researchers, scientists, and professionals in drug development.

Core Data and Structure
Chemical Properties and Identifiers

25-Desacetyl Rifampicin-d3 is characterized by the substitution of three hydrogen atoms with
deuterium on the methyl group of the piperazinyl moiety. While a specific CAS number for the
deuterated form is not consistently available, the CAS number for the unlabeled parent
compound is widely referenced.[4][5]
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Property Value Source(s)

Product Name 25-Desacetyl Rifampicin-d3 [415]

CAS Number 16783-99-6 (Unlabeled) [3B1141617118]

Molecular Formula Ca1H53D3N4011 [4115][6]

Molecular Weight 783.92 g/mol [A151171191]

Appearance Reddish—orénge to Brown- 5119]
orange Solid

Purity >95% [3]

N Refrigerator (2-8°C) or -20°C,
Storage Conditions ) [4115119]
under inert atmosphere

Soluble in Chloroform,
Solubility Methanol; Slightly soluble in [31[9]
DMSO

25-O-Deacetyl-3-[(E)-[(4-
(methyl-d3)-1-

Synonyms : R : [SIE61[9][10]
piperazinyl)imino]lmethyl]rifamy

cin, Desacetylrifampicin-d3

Chemical Structure

The structure of 25-Desacetyl Rifampicin retains the core ansa-macrocyclic structure of
Rifampicin, with the acetyl group at the C-25 position removed.

l=.Chemical structure of 25-Desacetyl Rifampicin-d3

Image generated based on chemical information from suppliers.

Quantitative Data
Population Pharmacokinetics

A study involving healthy Asian adults characterized the population pharmacokinetics of
Rifampicin and its primary metabolite, 25-Desacetyl Rifampicin. The data were analyzed using
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a NONMEM (nonlinear mixed-effects modeling) approach.[1][11][12]

. . 25-Desacetyl .
Parameter Rifampicin . L Unit
Rifampicin

Pharmacokinetic One-compartment
_ , , Two-compartment
Model with transit absorption

Apparent Clearance

10.3 (5.6% RSE) 95.8 (10% RSE) L/h for a 70 kg adult
(CL/F)

RSE: Relative Standard Error[1][11][12]

In Vitro Metabolism Kinetics

The formation of 25-Desacetyl Rifampicin from its parent compound, Rifampicin, was evaluated
using in vitro human liver microsomes (HLMs).[13][14] The study characterized the enzyme
kinetics of this metabolic conversion.

Parameter Value Unit

Michaelis-Menten Constant

48.23 UM
(Km)
Maximum Velocity (Vmax) 1.233 pmol/min/mg protein
Intrinsic Clearance (CLint) 0.026 pl/min/mg protein

Experimental Protocols
Population Pharmacokinetic Analysis

This protocol outlines the methodology used to evaluate the pharmacokinetics of Rifampicin
and 25-Desacetyl Rifampicin in human subjects.[1][11]

1. Study Design:

e Subjects: Thirty-four healthy Asian volunteers.[1][11]
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Treatment: Subjects were randomized to receive either Rifampicin (600 mg) alone or in
combination with Isoniazid (300 mg) daily for 14 days.[1][11]

Washout: A 14-day washout period was implemented before switching the treatment arms.[1]
[11]

Sampling: Plasma concentration-time data were collected for analysis.[1][11]
. Bioanalytical Method:
Technique: High-Performance Liquid Chromatography (HPLC).[15]

Validation: The method was validated according to FDA guidance for accuracy (89.9%—
115.0%) and precision (relative standard deviation <13.7%).[11]

Lower Limits of Quantification (LLOQ): 25 ng/mL for Rifampicin and 2.5 ng/mL for 25-
Desacetyl Rifampicin.[11]

. Data Analysis:
Software: NONMEM (Nonlinear Mixed-Effects Modeling).[1][11]

Model Selection: The choice of the pharmacokinetic model was based on goodness-of-fit
plots, precision of estimates, and the likelihood ratio test.[11]

Covariate Analysis: Relationships between pharmacokinetic parameters and demographic
factors, as well as genotypes for metabolic enzymes and transporters, were evaluated.[1][11]

HPLC Method for In Vitro Metabolism Assays

This protocol details a validated HPLC method for the simultaneous quantification of Rifampicin
and 25-Desacetyl Rifampicin, suitable for in vitro metabolism studies.[13][14]

1. Instrumentation:

o System: Waters Alliance 2695 HPLC system coupled with a 2996 photodiode array (PDA)
detector.[13][14]
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2. Chromatographic Conditions:

e Column: C-18 Phenomenex Luna (150 x 4.6 mm).[13][14]

o Mobile Phase: A gradient elution using water and methanol.[13][14]
o Detection Wavelength: 254 nm.[13][14]

e Retention Times: Approximately 7.70 min for Rifampicin and 8.25 min for 25-Desacetyl
Rifampicin.[14]

3. Method Validation:

o Linearity: Calibration plots showed a linear relationship (R2 = 0.995) over a concentration
range of 0—200 puM for both analytes.[13][14]

e LLOQ: 17.75 pM for Rifampicin and 23.57 uM for 25-Desacetyl Rifampicin.[13][14]
4. Application - Human Liver Microsome (HLM) Assay:
» Objective: To characterize the kinetics of 25-Desacetyl Rifampicin formation.[13][14]

e Procedure: Rifampicin was incubated with HLMs for various time points (15, 30, 45, and 60
minutes).[13][14]

e Analysis: The formation of the metabolite was quantified using the validated HPLC method to
determine kinetic parameters (Km, Vmax).[13][14]

Mandatory Visualizations
Metabolic Pathway of Rifampicin

The primary metabolic pathway for Rifampicin involves deacetylation to form 25-Desacetyl
Rifampicin. This reaction is catalyzed by esterase enzymes.

Esterase-Mediated . o Metabolism . o
Deacetylation 25-Desacetyl Rifampicin
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Caption: Metabolic conversion of Rifampicin to 25-Desacetyl Rifampicin.

Experimental Workflow for In Vitro Metabolism Study

This diagram illustrates the logical flow of an in vitro experiment designed to study the
metabolism of Rifampicin using human liver microsomes.

Sample Preparation

Rifampicin Stock Human Liver Microsomes
(Substrate) (Enzyme Source)

Incubate at 37°C
(15, 30, 45, 60 min)

Quench Reaction
(e.g., Acetonitrile)

HPLC-PDA Analysis

Quantify Metabolite
& Determine Kinetics
(Km, Vmax)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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